Decarboxylation of an α-amino acid coordinated to cobalt(III): kinetic stabilisation and molecular structure of a Co–C–N three-membered ring incorporated into a cobalt(III) macrocyclic ligand complex†‡
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A807365A
Abstract
Photochemically-induced decarboxylation of a cobalt(III) cyclam complex bearing two coordinated N-carboxymethyl pendant arms results in kinetic stabilisation of the resulting aminoalkyl three-membered Co–C–N ring, which has been characterised by an X-ray crystal structure determination.
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